Cas no 1935156-17-4 (2-(But-2-ynyloxy)pyridine-3-carbothioamide)

• Product Name: 2-(But-2-ynyloxy)pyridine-3-carbothioamide
• CAS No: 1935156-17-4
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• MDL: MFCD28976490
• CID: 4709783
• Update Time: 2025-06-08

2-(But-2-ynyloxy)pyridine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(But-2-ynyloxy)pyridine-3-carbothioamide

• MDL： MFCD28976490
• Inchi： 1S/C10H10N2OS/c1-2-3-7-13-10-8(9(11)14)5-4-6-12-10/h4-6H,7H2,1H3,(H2,11,14)
• InChI Key： UTXZEIHJJZTDKP-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CN=C1OCC#CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Topological Polar Surface Area: 80.2

Additional information on 2-(But-2-ynyloxy)pyridine-3-carbothioamide

2-(But-2-ynyloxy)pyridine-3-carbothioamide (CAS No. 1935156-17-4): A Comprehensive Overview

2-(But-2-ynyloxy)pyridine-3-carbothioamide, identified by the Chemical Abstracts Service (CAS) number 1935156-17-4, is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its pyridine core and a thioamide functional group, which are key features contributing to its biological activity and chemical reactivity.

The molecular formula of 2-(But-2-ynyloxy)pyridine-3-carbothioamide is C₁₀H₉N₃OS, with a molecular weight of approximately 207.26 g/mol. The presence of the but-2-ynyl group in the molecule adds to its structural complexity and influences its physical and chemical properties. This compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and condensation reactions, which are crucial for achieving high purity and yield.

In the realm of medicinal chemistry, 2-(But-2-ynyloxy)pyridine-3-carbothioamide has shown promising potential as a lead compound for the development of new therapeutic agents. Recent studies have focused on its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2-(But-2-ynyloxy)pyridine-3-carbothioamide could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 2-(But-2-ynyloxy)pyridine-3-carbothioamide has also demonstrated promising anticancer activity. A 2020 study in the European Journal of Medicinal Chemistry found that this compound effectively inhibits the proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The structural features of 2-(But-2-ynyloxy)pyridine-3-carbothioamide, particularly the thioamide group, play a crucial role in its biological activity. Thioamides are known to form hydrogen bonds with biological targets, enhancing their binding affinity and selectivity. This property makes them attractive candidates for drug design and optimization. Additionally, the presence of the but-2-ynyl group provides additional flexibility and hydrophobicity, which can influence the compound's pharmacokinetic properties such as solubility and permeability.

In terms of chemical synthesis, 2-(But-2-ynyloxy)pyridine-3-carbothioamide can be prepared through a multi-step process involving the reaction of 3-chloropyridine with butynyl alcohol to form the corresponding ether, followed by treatment with thiourea to introduce the thioamide functionality. The synthetic route is well-documented in several research papers and patents, providing a solid foundation for large-scale production if needed.

The physical properties of 2-(But-2-ynyloxy)pyridine-3-carbothioamide, such as its melting point, solubility, and stability, have been extensively studied to ensure its suitability for various applications. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. The compound is soluble in common organic solvents like DMSO and ethanol, making it amenable to use in biological assays and formulation development.

In conclusion, 2-(But-2-ynyloxy)pyridine-3-carbothioamide (CAS No. 1935156-17-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications.